Cas no 684648-38-2 (1,3,2-DIOXABORINANE, 2-(3-FLUOROPHENYL)-)

• Product Name: 1,3,2-DIOXABORINANE, 2-(3-FLUOROPHENYL)-
• CAS No: 684648-38-2
• MF: C₉H₁₂BFO₃
• MW: 197.999186515808
• CID: 3183459
• PubChem ID: 146019100
• Update Time: 2025-11-01

1,3,2-DIOXABORINANE, 2-(3-FLUOROPHENYL)- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-DIOXABORINANE, 2-(3-FLUOROPHENYL)-
• 3-fluorophenylboronic acid-1,3-propanediol ester
• 3-Hydroxypropyl hydrogen (3-fluorophenyl)boronate
• starbld0020402
• 684648-38-2

• Inchi： 1S/C9H12BFO3/c11-9-4-1-3-8(7-9)10(13)14-6-2-5-12/h1,3-4,7,12-13H,2,5-6H2
• InChI Key： QMZGMAXQQRMHNM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(B(O)OCCCO)=C1

Computed Properties

• Exact Mass: 198.0863526g/mol
• Monoisotopic Mass: 198.0863526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Additional information on 1,3,2-DIOXABORINANE, 2-(3-FLUOROPHENYL)-

1,3,2-DIOXABORINANE, 2-(3-FLUOROPHENYL)-: A Comprehensive Overview

1,3,2-DIOXABORINANE, 2-(3-FLUOROPHENYL)- (CAS No. 684648-38-2) is a unique organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound belongs to the class of dioxaborinanes, which are boron-containing heterocycles with diverse applications. The presence of a fluorophenyl group at the 2-position introduces unique electronic and structural properties, making it a valuable molecule for various research and industrial purposes.

Recent studies have highlighted the potential of 1,3,2-DIOXABORINANE, 2-(3-FLUOROPHENYL)- in catalytic processes and materials synthesis. Its ability to act as a Lewis acid has been exploited in asymmetric catalysis, where it facilitates the formation of complex organic molecules with high enantioselectivity. This property is particularly useful in the pharmaceutical industry, where the synthesis of chiral compounds is critical.

The dioxaborinane framework of this compound provides a rigid structure that enhances its stability under various reaction conditions. This stability is advantageous in applications such as polymerization catalysts and boron-based materials. Researchers have also explored its use in energy storage devices, where its electronic properties contribute to improved performance in batteries and supercapacitors.

One of the most promising areas of research involving 1,3,2-DIOXABORINANE, 2-(3-FLUOROPHENYL)- is its role in boron-based drugs. The incorporation of fluorine atoms into the phenyl ring enhances the molecule's bioavailability and pharmacokinetic properties. This makes it a potential candidate for drug delivery systems and targeted therapies.

In terms of synthesis, 1,3,2-DIOXABORINANE, 2-(3-FLUOROPHENYL)- can be prepared through various routes, including transition metal-catalyzed coupling reactions and boron-mediated cyclizations. These methods allow for precise control over the structure and functionality of the molecule, enabling tailored applications across different industries.

The discovery of novel applications for 1,3,2-DIOXABORINANE, 2-(3-FLUOROPHENYL)- continues to drive advancements in materials science and organic chemistry. Its unique combination of electronic properties and structural rigidity positions it as a key player in the development of next-generation materials and therapeutic agents.